4-(Benzyloxy)-2-(trifluoromethyl)aniline
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound is determined by its molecular formula and the arrangement of atoms. Unfortunately, the specific molecular structure of “4-(Benzyloxy)-2-(trifluoromethyl)aniline” is not available in the sources .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include aspects like its state at room temperature, melting point, solubility in water, and more. For “this compound”, such specific properties are not mentioned in the sources .Scientific Research Applications
Liquid Crystalline Properties
Derivatives of 4-(Benzyloxy)-2-(trifluoromethyl)aniline, specifically 4-trifluoromethyl and 4-trifluoromethoxy derivatives, have been studied for their unique liquid crystalline properties. These compounds exhibit stable smectic B and A phases, respectively, with properties such as entropies of phase transitions, orientational order parameters, and molecular dipole moments. This research is significant in the context of materials science, especially for applications in display technology and molecular electronics (Miyajima et al., 1995).
Dendrimer Synthesis
The compound has been utilized in the synthesis of novel G-2 melamine-based dendrimers. These dendrimers demonstrate unique self-organizing and self-assembling properties, making them potentially useful in the development of new materials with applications ranging from nanotechnology to drug delivery (Morar et al., 2018).
Synthetic Chemistry
In synthetic chemistry, trifluoromethyl-substituted anilines, including variants of this compound, have been used to develop new synthetic pathways. These pathways have enabled the creation of diverse compounds such as isoxazoles and 1,3,5-triazines, contributing to the broad spectrum of synthetic organic chemistry (Strekowski et al., 1995).
Optical and Electronic Properties
Studies have also been conducted on the optical and electronic properties of similar compounds, such as 4-nitro-3-(trifluoromethyl)aniline. These investigations have provided insights into the molecular and electronic properties of these substances, which are crucial for the development of materials with specific optical and electronic functionalities (Saravanan et al., 2014).
Organic Electronics
Furthermore, derivatives of this compound have been explored for their potential in organic electronics, particularly in the synthesis of non-linear optical crystals. This research is pivotal for advancing the field of photonics and optoelectronics (Tsunekawa et al., 1990).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-phenylmethoxy-2-(trifluoromethyl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F3NO/c15-14(16,17)12-8-11(6-7-13(12)18)19-9-10-4-2-1-3-5-10/h1-8H,9,18H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOHOKXVMEHZESX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC(=C(C=C2)N)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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